Cas no 625826-70-2 (Oxazole, 4-(chloromethyl)-2-[4-(1,1-dimethylethyl)phenyl]-)

Oxazole, 4-(chloromethyl)-2-[4-(1,1-dimethylethyl)phenyl]- structure
625826-70-2 structure
Product Name:Oxazole, 4-(chloromethyl)-2-[4-(1,1-dimethylethyl)phenyl]-
CAS No:625826-70-2
MF:C14H16ClNO
MW:249.735942840576
CID:1639774
PubChem ID:22337869
Update Time:2025-04-21

Oxazole, 4-(chloromethyl)-2-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-(chloromethyl)-2-[4-(1,1-dimethylethyl)phenyl]-
    • AKOS005795535
    • SCHEMBL5782311
    • 2-(4-tert-Butyl-phenyl)-4-Chloromethyloxazole
    • DB-087607
    • 2-(4-tert-butyl-phenyl)-4-chloromethyl-oxazole
    • 4-(Chloromethyl)-2-[4-(1,1-dimethylethyl)phenyl]oxazole
    • 625826-70-2
    • DTXSID501207151
    • UDXPSDCEQMWIGN-UHFFFAOYSA-N
    • Inchi: 1S/C14H16ClNO/c1-14(2,3)11-6-4-10(5-7-11)13-16-12(8-15)9-17-13/h4-7,9H,8H2,1-3H3
    • InChI Key: UDXPSDCEQMWIGN-UHFFFAOYSA-N
    • SMILES: ClCC1=COC(C2C=CC(=CC=2)C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 249.09218
  • Monoisotopic Mass: 249.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

Oxazole, 4-(chloromethyl)-2-[4-(1,1-dimethylethyl)phenyl]- Related Literature

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